Cas no 444010-60-0 ((4-iodophenyl)methanethiol)

(4-Iodophenyl)methanethiol is a sulfur-containing aromatic compound featuring an iodine substituent at the para position of the phenyl ring. This structure confers unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals, agrochemicals, and materials science. The thiol group enables facile functionalization via thiol-ene click chemistry or metal-thiolate coordination, while the iodine moiety allows for further derivatization through palladium-catalyzed couplings. Its stability and well-defined reactivity profile make it a reliable intermediate for constructing complex molecular architectures. The compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation.

(4-iodophenyl)methanethiol structure

Product Name:(4-iodophenyl)methanethiol

CAS No:444010-60-0

MF:C₇H₇IS

MW:250.099952936172

CID:2690800

PubChem ID:18518842

Update Time:2025-10-29

(4-iodophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanethiol, 4-iodo-
- (4-iodophenyl)methanethiol
- EN300-1288164
- AKOS014816946
- SCHEMBL171342
- 4-iodobenzyl mercaptan
- 444010-60-0
- 867-396-2
- OIMBYDFUXNAJSV-UHFFFAOYSA-N
- Inchi： 1S/C7H7IS/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5H2
- InChI Key： OIMBYDFUXNAJSV-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)CS

Computed Properties

Exact Mass: 249.93132g/mol
Monoisotopic Mass: 249.93132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 77
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 1Å²

(4-iodophenyl)methanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1288164-1.0g	(4-iodophenyl)methanethiol	444010-60-0	95%	1g	$0.0	2023-06-07
Enamine	EN300-1288164-50mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	50mg	$174.0	2023-10-01
Enamine	EN300-1288164-100mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	100mg	$257.0	2023-10-01
Enamine	EN300-1288164-250mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	250mg	$367.0	2023-10-01
Enamine	EN300-1288164-500mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	500mg	$579.0	2023-10-01
Enamine	EN300-1288164-1000mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	1000mg	$743.0	2023-10-01
Enamine	EN300-1288164-2500mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	2500mg	$1454.0	2023-10-01
Enamine	EN300-1288164-5000mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	5000mg	$2152.0	2023-10-01
Enamine	EN300-1288164-10000mg	(4-iodophenyl)methanethiol	444010-60-0	95.0%	10000mg	$3191.0	2023-10-01
1PlusChem	1P028LXK-50mg	(4-iodophenyl)methanethiol	444010-60-0	95%	50mg	$269.00	2024-05-02